Cas no 1020976-55-9 (2-(4-methoxyphenoxy)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide)

2-(4-Methoxyphenoxy)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide is a structurally complex heterocyclic compound featuring a triazolopyridazine core linked to a methoxyphenoxy acetamide moiety. This molecule exhibits potential as a bioactive intermediate in pharmaceutical research, particularly due to its dual functional groups enabling targeted interactions with biological systems. The presence of the triazolopyridazine scaffold suggests possible applications in kinase inhibition or receptor modulation, while the ether and amide linkages enhance solubility and bioavailability. Its well-defined synthetic pathway allows for precise modifications, making it a versatile candidate for medicinal chemistry studies. The compound's stability under physiological conditions further supports its utility in drug discovery and development.
2-(4-methoxyphenoxy)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide structure
1020976-55-9 structure
Product Name:2-(4-methoxyphenoxy)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide
CAS No:1020976-55-9
MF:C22H21N5O4
MW:419.433244466782
CID:6437536
Update Time:2025-05-20

2-(4-methoxyphenoxy)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methoxyphenoxy)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide
    • 2-(4-methoxyphenoxy)-N-[2-[(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy]ethyl]acetamide
    • Inchi: 1S/C22H21N5O4/c1-29-17-7-9-18(10-8-17)31-15-20(28)23-13-14-30-21-12-11-19-24-25-22(27(19)26-21)16-5-3-2-4-6-16/h2-12H,13-15H2,1H3,(H,23,28)
    • InChI Key: XTRSKHVQOXJLQH-UHFFFAOYSA-N
    • SMILES: C(NCCOC1=NN2C(C3=CC=CC=C3)=NN=C2C=C1)(=O)COC1=CC=C(OC)C=C1

2-(4-methoxyphenoxy)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide Pricemore >>

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Additional information on 2-(4-methoxyphenoxy)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide

Comprehensive Guide to 2-(4-methoxyphenoxy)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide (CAS No. 1020976-55-9)

2-(4-methoxyphenoxy)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide (CAS 1020976-55-9) is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound, with its complex structure featuring a [1,2,4]triazolo[4,3-b]pyridazine core, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its unique pharmacophore, which combines a methoxyphenoxy group and a phenyl-substituted triazolopyridazine moiety, making it a promising candidate for modulating biological targets.

The molecular structure of 2-(4-methoxyphenoxy)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide includes multiple functional groups that contribute to its reactivity and binding affinity. The presence of the acetamide linker enhances its solubility and bioavailability, which are critical factors in drug design. Recent studies have explored its interactions with enzymes and receptors, particularly in the context of kinase inhibition and GPCR modulation, which are hot topics in current medicinal chemistry research.

One of the most frequently asked questions about this compound is its synthetic route and scalability. The synthesis of 2-(4-methoxyphenoxy)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide typically involves multi-step organic reactions, including condensation, cyclization, and N-acylation. Researchers are also investigating greener synthetic approaches to improve yield and reduce environmental impact, aligning with the growing demand for sustainable chemistry practices.

In terms of applications, 2-(4-methoxyphenoxy)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide has shown promise in preclinical studies for various therapeutic areas. Its triazolopyridazine scaffold is known to exhibit anti-inflammatory and anticancer properties, making it a subject of interest in oncology and immunology research. Additionally, its potential role in neurodegenerative diseases is being explored, given its ability to cross the blood-brain barrier.

The market demand for 2-(4-methoxyphenoxy)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide is driven by its versatility in drug development. Pharmaceutical companies and academic institutions are actively sourcing this compound for high-throughput screening and lead optimization. With the rise of AI-driven drug discovery, computational models are increasingly used to predict its bioactivity and optimize its molecular properties, further accelerating research progress.

For researchers handling 2-(4-methoxyphenoxy)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide, proper storage and handling are essential to maintain its stability. The compound should be stored in a cool, dry environment, protected from light and moisture. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity.

In summary, 2-(4-methoxyphenoxy)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide (CAS 1020976-55-9) represents a valuable tool in modern drug discovery. Its unique chemical structure, combined with its potential therapeutic applications, makes it a compound of high interest in the scientific community. As research continues to uncover its full potential, this molecule is poised to play a significant role in the development of next-generation pharmaceuticals.

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